Cas no 1261672-10-9 (3-Amino-2-iodobenzenesulfonamide)

• Product Name: 3-Amino-2-iodobenzenesulfonamide
• CAS No: 1261672-10-9
• MF: C₆H₇IN₂O₂S
• MW: 298.101452112198
• CID: 4794059
• Update Time: 2025-11-06

3-Amino-2-iodobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-iodobenzenesulfonamide

• Inchi： 1S/C6H7IN2O2S/c7-6-4(8)2-1-3-5(6)12(9,10)11/h1-3H,8H2,(H2,9,10,11)
• InChI Key： UNRBFRUDUWVFFU-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 0.5
• Topological Polar Surface Area: 94.6

Additional information on 3-Amino-2-iodobenzenesulfonamide

3-Amino-2-iodobenzenesulfonamide (CAS No. 1261672-10-9): A Key Intermediate in Modern Pharmaceutical Research

The compound 3-Amino-2-iodobenzenesulfonamide, identified by its CAS number CAS No. 1261672-10-9, represents a significant intermediate in the realm of pharmaceutical synthesis and medicinal chemistry. Its unique structural configuration, featuring both an amino group and an iodine substituent on a benzenesulfonamide backbone, makes it a versatile building block for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of sulfonamide derivatives due to their broad spectrum of biological activities. The presence of the sulfonamide moiety is particularly noteworthy, as it is known to enhance binding affinity and metabolic stability in drug candidates. The 3-Amino-2-iodobenzenesulfonamide compound, with its iodine atom, further adds to its synthetic appeal by providing a handle for further functionalization via cross-coupling reactions.

One of the most compelling applications of 3-Amino-2-iodobenzenesulfonamide is in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The iodine substituent at the 2-position allows for efficient palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores at the 3-amino position. This flexibility has been leveraged in several research studies to develop potent inhibitors targeting specific kinases involved in disease pathways.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-Amino-2-iodobenzenesulfonamide as a precursor in designing novel tyrosine kinase inhibitors. The researchers demonstrated that by employing Suzuki-Miyaura coupling reactions, they could introduce various aryl groups at the amino position, leading to compounds with enhanced selectivity and reduced toxicity. This work underscores the compound's importance in drug discovery pipelines.

The benzenesulfonamide core itself has been extensively studied for its antimicrobial and anti-inflammatory properties. Modifications to this scaffold have yielded compounds with promising activity against resistant bacterial strains and inflammatory conditions. The incorporation of an iodine atom at the 2-position not only facilitates further chemical manipulation but also influences electronic properties, potentially enhancing interactions with biological targets.

In addition to its role in kinase inhibition, 3-Amino-2-iodobenzenesulfonamide has found utility in the development of antiviral agents. The structural features of this compound allow for interactions with viral proteases and polymerases, making it a valuable scaffold for designing inhibitors against RNA viruses. Recent advances in medicinal chemistry have shown that derivatives of this compound exhibit inhibitory activity against several viral enzymes, contributing to the broader arsenal of antiviral therapies.

The synthesis of 3-Amino-2-iodobenzenesulfonamide itself is a testament to modern synthetic methodologies. Traditional approaches often involve multi-step sequences involving halogenation and sulfonation reactions. However, recent innovations have streamlined this process, allowing for more efficient and scalable production methods. These advancements have made it possible to supply researchers with high-purity batches of this compound, facilitating further exploration of its pharmacological potential.

The impact of 3-Amino-2-iodobenzenesulfonamide extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in libraries of sulfonamide derivatives for high-throughput screening campaigns. The ease with which this compound can be modified through cross-coupling reactions makes it an ideal candidate for generating diverse chemical space, which is crucial for identifying lead compounds with therapeutic efficacy.

The future prospects for 3-Amino-2-iodobenzenesulfonamide are bright, given its versatility and synthetic accessibility. As drug discovery continues to evolve, compounds like this will play an indispensable role in developing next-generation therapeutics. The integration of computational chemistry and machine learning techniques is likely to further enhance the design and optimization of derivatives based on this scaffold, accelerating the pace at which new drugs reach the market.

In conclusion, 3-Amino-2-iodobenzenesulfonamide (CAS No. 1261672-10-9) stands as a cornerstone in modern pharmaceutical research. Its unique structural features and synthetic tractability have positioned it as a key intermediate in the development of drugs targeting cancers, inflammation, and viral infections. As research progresses and new methodologies emerge, this compound will undoubtedly continue to contribute to groundbreaking discoveries in medicinal chemistry.